Cas no 699-02-5 (2-(4-Methylphenyl)ethanol)

• Product name: 2-(4-Methylphenyl)ethanol
• CAS No: 699-02-5
• MF: C₉H₁₂O
• MW: 136.1910
• MDL: MFCD00002904
• CID: 82989
• PubChem ID: 160870950

2-(4-Methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyl)ethanol
• 4-METHYLPHENETHYL ALCOHOL
• P-METHYLPHENETHYL ALCOHOL
• 2-(p-Methylphenyl)ethanol
• 4-methyl-benzeneethano
• 4-Methylbenzeneethanol
• 4-methyl-Benzeneethanol
• 2-(4-Methylphenyl)ethanol
• 2-(4-Methylphenyl)ethyl Alcohol
• 2-p-Tolylethanol
• 4-Methyl-1-(2-hydroxyethyl)benzene
• 4-Methylphenethanol
• 2-(4-Methylphenyl)-1-ethanol
• Benzeneethanol, 4-methyl-
• 2-(4-methylphenyl)ethan-1-ol
• p-Methylphenylethyl alcohol
• Phenethyl alcohol, p-methyl-
• GG36R9LNV8
• DAVFJRVIVZOKKS-UHFFFAOYSA-N
• 2-p-tolyl-ethanol
• 2

• MDL： MFCD00002904
• Inchi： 1S/C9H12O/c1-8-2-4-9(5-3-8)6-7-10/h2-5,10H,6-7H2,1H3
• InChI Key： DAVFJRVIVZOKKS-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 136.08900
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Tautomer Count: nothing
• Topological Polar Surface Area: 20.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 0.978 g/mL at 25 °C(lit.)
• Boiling Point: 115°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• Refractive Index: n20/D 1.526(lit.)
• PSA: 20.23000
• LogP: 1.52980
• Solubility: Not determined.

2-(4-Methylphenyl)ethanol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes

2-(4-Methylphenyl)ethanol Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(4-Methylphenyl)ethanol

2-(4-Methylphenyl)ethanol (CAS No. 699-02-5): A Comprehensive Overview

2-(4-Methylphenyl)ethanol, also known as para-methylphenethyl alcohol, is a versatile organic compound with the CAS registry number 699-02-5. This compound has garnered significant attention in both academic and industrial research due to its unique chemical properties and diverse applications. Recent studies have further highlighted its potential in various fields, including pharmaceuticals, fragrances, and specialty chemicals.

The molecular structure of 2-(4-Methylphenyl)ethanol consists of a phenyl ring substituted with a methyl group at the para position, connected to an ethyl chain ending with a hydroxyl group. This arrangement imparts the compound with both aromatic and hydroxyl functionalities, making it highly reactive and suitable for various chemical transformations. The compound's solubility in organic solvents and its ability to form hydrogen bonds contribute to its wide applicability in synthesis reactions.

Recent advancements in synthetic chemistry have led to innovative methods for the production of 2-(4-Methylphenyl)ethanol. Traditional methods involve acid-catalyzed hydration of alkenes or reduction of ketones, but modern approaches leverage biocatalysis and green chemistry principles. For instance, researchers have explored the use of enzymes such as alcohol dehydrogenases to achieve enantioselective synthesis, which is particularly valuable for pharmaceutical applications.

The compound's applications span multiple industries. In the fragrance industry, 2-(4-Methylphenyl)ethanol is valued for its pleasant floral aroma, making it a key ingredient in perfumes and personal care products. Its ability to enhance the olfactory profile of formulations has been validated by recent sensory studies, which emphasize its role in creating complex fragrance blends.

In the pharmaceutical sector, 2-(4-Methylphenyl)ethanol serves as an intermediate in the synthesis of bioactive compounds. For example, it has been used in the preparation of anti-inflammatory agents and antioxidants. Cutting-edge research has demonstrated its potential as a precursor for drugs targeting neurodegenerative diseases, highlighting its significance in medicinal chemistry.

Environmental considerations have also come into focus with recent studies evaluating the biodegradability and eco-friendly disposal of 2-(4-Methylphenyl)ethanol. Researchers have investigated microbial degradation pathways, revealing that this compound can be effectively metabolized by specific bacterial strains under controlled conditions. Such findings are crucial for ensuring sustainable practices in its industrial use.

Moreover, 2-(4-Methylphenyl)ethanol has found niche applications in specialty chemicals, such as surfactants and plasticizers. Its compatibility with various polymers makes it an attractive option for enhancing material properties without compromising performance. Advanced characterization techniques, including NMR and GC-MS, have been employed to optimize its formulation in these applications.

In conclusion, 2-(4-Methylphenyl)ethanol (CAS No. 699-02-5) stands out as a multifaceted compound with expanding horizons in research and industry. Its unique chemical properties, coupled with innovative synthetic methods and eco-friendly applications, underscore its importance in contemporary chemical science. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in shaping future advancements across diverse sectors.